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1-[(4’-Aminobenzyl)thio]cellobiose 1-[(4’-Aminobenzyl)thio]cellobiose
Brand Name: Vulcanchem
CAS No.: 68636-49-7
VCID: VC0032137
InChI: InChI=1S/C18H27NO10S/c19-7-1-3-8(4-2-7)30-18-15(26)13(24)16(10(6-21)28-18)29-17-14(25)12(23)11(22)9(5-20)27-17/h1-4,9-18,20-26H,5-6,19H2/t9-,10-,11-,12+,13-,14-,15-,16-,17+,18?/m1/s1
SMILES: C1=CC(=CC=C1N)SC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
Molecular Formula: C18H27NO10S
Molecular Weight: 449.471

1-[(4’-Aminobenzyl)thio]cellobiose

CAS No.: 68636-49-7

Reference Standards

VCID: VC0032137

Molecular Formula: C18H27NO10S

Molecular Weight: 449.471

1-[(4’-Aminobenzyl)thio]cellobiose - 68636-49-7

CAS No. 68636-49-7
Product Name 1-[(4’-Aminobenzyl)thio]cellobiose
Molecular Formula C18H27NO10S
Molecular Weight 449.471
IUPAC Name (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R)-6-(4-aminophenyl)sulfanyl-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C18H27NO10S/c19-7-1-3-8(4-2-7)30-18-15(26)13(24)16(10(6-21)28-18)29-17-14(25)12(23)11(22)9(5-20)27-17/h1-4,9-18,20-26H,5-6,19H2/t9-,10-,11-,12+,13-,14-,15-,16-,17+,18?/m1/s1
Standard InChIKey RIQWCPMDWZXHSW-DRDIBAPWSA-N
SMILES C1=CC(=CC=C1N)SC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)O)O)O
Synonyms (4-Aminophenyl)methyl 4-O-β-D-glucopyranosyl-1-thio-β-D-glucopyranoside
PubChem Compound 90474863
Last Modified Nov 11 2021
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